1-(o-Nitrobenzyl)-imidazole-2-carboxaldehyde

• Molecular Formula: C11H9N3O3
• Molecular Weight: 231.21 g/mol
• IUPAC Name: 1-[(2-nitrophenyl)methyl]imidazole-2-carbaldehyde
• InChI: InChI=1S/C11H9N3O3/c15-8-11-12-5-6-13(11)7-9-3-1-2-4-10(9)14(16)17/h1-6,8H,7H2
• InChI Key: WHFKDRFUKGSXHG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C=CN=C2C=O)[N+](=O)[O-]

Description

1-(o-Nitrobenzyl)-imidazole-2-carboxaldehyde is a useful research compound. Its molecular formula is C11H9N3O3 and its molecular weight is 231.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

With stirring and external cooling, 4.80 g of 2-imidazolecarboxaldehyde is added and the cooling bath removed. Slight external heating results in a yellow solution. The reaction mixture is chilled in ice and 10.8 g of 2-nitrobenzyl bromide is added. The reaction mixture is stirred at 0° C. for 18 hours. The volatiles are removed in vacuo to a residue which is stirred with ice water, filtered and the cake washed well with water and suction dried to give 10.9 g of the desired product as a solid, m.p. 141-144° C. MH+ 232.